![molecular formula C18H18N2O2 B286709 N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide](/img/structure/B286709.png)
N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide, also known as DMBA, is a synthetic compound that has gained attention in the scientific community for its potential use in research applications. DMBA is a member of the benzisoxazole family of compounds and has been found to have unique biochemical and physiological effects that make it a promising candidate for further study.
Mechanism of Action
The mechanism of action of N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide is not fully understood, but it is believed to involve interactions with several different molecular targets. Studies have suggested that this compound may act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound has also been shown to modulate the activity of ion channels, such as the voltage-gated potassium channel, which is involved in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to have several unique biochemical and physiological effects, including anti-inflammatory, neuroprotective, and anti-tumor activity. In addition, this compound has been shown to modulate the activity of several different ion channels, including the voltage-gated potassium channel and the NMDA receptor, which are involved in the regulation of neuronal excitability.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its unique biochemical and physiological effects, which make it a promising candidate for further study. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use in the treatment of cancer, particularly in combination with other anti-cancer agents. Finally, further research is needed to fully understand the mechanism of action of this compound and to identify other molecular targets that it may interact with.
Synthesis Methods
The synthesis of N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide involves several steps, including the reaction of 2,6-dimethylphenylhydrazine with 2-chloroacetyl chloride to form the intermediate N-(2,6-dimethylphenyl)-2-chloroacetamide. This intermediate is then reacted with 7-methyl-1,2-benzisoxazole-3-carboxylic acid to form this compound.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzisoxazol-3-yl)acetamide has been used in a variety of research applications, including studies on the central nervous system, cancer, and inflammation. In the central nervous system, this compound has been found to have potential as a neuroprotective agent, with studies showing that it can protect against neuronal damage and improve cognitive function. In cancer research, this compound has been shown to have anti-tumor activity, with studies demonstrating that it can inhibit the growth of several different types of cancer cells. Inflammation is another area of research where this compound has shown promise, with studies suggesting that it may have anti-inflammatory effects.
Properties
Molecular Formula |
C18H18N2O2 |
---|---|
Molecular Weight |
294.3 g/mol |
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(7-methyl-1,2-benzoxazol-3-yl)acetamide |
InChI |
InChI=1S/C18H18N2O2/c1-11-6-4-7-12(2)17(11)19-16(21)10-15-14-9-5-8-13(3)18(14)22-20-15/h4-9H,10H2,1-3H3,(H,19,21) |
InChI Key |
FASDMLZWQPEACB-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=NOC3=C2C=CC=C3C |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2=NOC3=C(C=CC=C23)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.